Cas no 1176419-75-2 (1-cyclopropyl-4-piperidinamine Dihydrochloride)

• Product Name: 1-cyclopropyl-4-piperidinamine Dihydrochloride
• CAS No: 1176419-75-2
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• MDL: MFCD09970262
• CID: 1207132
• PubChem ID: 46735243
• Update Time: 2025-06-08

1-cyclopropyl-4-piperidinamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-4-piperidinamine Dihydrochloride
• 1-cyclopropyl-piperidin-4-ylamine dihydrochloride
• 4-Amino-1-cyclopropylpiperidine dihydrochloride
• 4-Amino-1-cyclopropyl-piperidine dihydrochloride; 97%
• GFHKTHJMQBVVPZ-UHFFFAOYSA-N
• 1176419-75-2
• 4-Amino-1-cyclopropyl-piperidine dihydrochloride
• MFCD09970262
• 4-amino-1-cyclopropyl-piperidine 2 hcl
• 1-Cyclopropylpiperidin-4-amine dihydrochloride
• 1-cyclopropylpiperidin-4-amine;dihydrochloride
• SCHEMBL3368698
• 4-Amino-1-cyclopropyl-piperidine x 2 HCl
• 1-cyclopropyl-piperidin-4-ylamine-dihydrochloride
• AKOS015996108
• 1-Cyclopropylpiperidin-4-aminedihydrochloride

• MDL： MFCD09970262
• Inchi： 1S/C8H16N2.2ClH/c9-7-3-5-10(6-4-7)8-1-2-8;;/h7-8H,1-6,9H2;2*1H
• InChI Key： GFHKTHJMQBVVPZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCC(CC1)N)C1CC1

Computed Properties

• Exact Mass: 212.0847040g/mol
• Monoisotopic Mass: 212.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-cyclopropyl-4-piperidinamine Dihydrochloride

Comprehensive Overview of 1-cyclopropyl-4-piperidinamine Dihydrochloride (CAS No. 1176419-75-2)

1-cyclopropyl-4-piperidinamine Dihydrochloride (CAS No. 1176419-75-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its cyclopropyl and piperidinamine moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural uniqueness, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications. With the growing demand for novel therapeutic agents, 1-cyclopropyl-4-piperidinamine Dihydrochloride is often explored in the context of central nervous system (CNS) drug development, enzyme inhibition, and receptor modulation. Its molecular framework aligns with current trends in small-molecule drug design, a hot topic in modern medicinal chemistry.

In recent years, the scientific community has focused on optimizing piperidine derivatives for improved pharmacokinetic properties. 1-cyclopropyl-4-piperidinamine Dihydrochloride exemplifies this trend, as its cyclopropyl group may influence metabolic stability and membrane permeability. These attributes are critical for addressing challenges in drug delivery and bioavailability, which are frequently searched topics in pharmaceutical forums and academic databases.

From a synthetic chemistry perspective, the preparation of 1-cyclopropyl-4-piperidinamine Dihydrochloride involves multi-step organic transformations, including amine protection, cyclization, and salt formation. These processes are often discussed in the context of green chemistry and sustainable synthesis, reflecting the industry's shift toward environmentally friendly practices. Researchers are also investigating scalable production methods to meet the compound's rising demand in preclinical studies.

The compound's potential extends beyond pharmaceuticals. It is also being evaluated in material science for its role in designing functional polymers and catalysts. Its amine functionality and rigid cyclopropyl structure make it a versatile building block for advanced materials. This interdisciplinary applicability aligns with the increasing interest in multi-purpose chemical entities, a trending topic in scientific literature and patent filings.

Quality control and analytical characterization of 1-cyclopropyl-4-piperidinamine Dihydrochloride are essential for ensuring its consistency in research and industrial use. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently searched by professionals seeking reliable protocols for compound validation.

In summary, 1-cyclopropyl-4-piperidinamine Dihydrochloride (CAS No. 1176419-75-2) represents a promising compound with diverse applications in drug discovery, material science, and chemical synthesis. Its unique structural features and functional groups position it as a valuable candidate for ongoing and future research endeavors. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical entities and their role in advancing technology and medicine.